Lead(II) sulfide

Specification

• CAS No.: 1314-87-0
• Molecular Formula: PbS
• Molecular Weight: 239 g/mol
• IUPAC Name: sulfanylidenelead
• Standard InChI: InChI=1S/Pb.S
• Standard InChI Key: XCAUINMIESBTBL-UHFFFAOYSA-N
• SMILES: S=[Pb]
• Canonical SMILES: S=[Pb]
• Boiling Point: 2337.8 °F at 760 mm Hg (USCG, 1999); 1281 °C (sublimes)
• Colorform: Silvery, metallic crystals or black powder; Metallic black cubic crystals
• Melting Point: 2037.2 °F (USCG, 1999); 1113 °C

Introduction

Physical and Chemical Properties

Basic Properties

Lead(II) sulfide exhibits distinctive physical and chemical characteristics that contribute to its technological utility. The following table summarizes its key properties:

Property	Value
Chemical Formula	PbS
Molecular Weight	239.25 g/mol
Appearance	Black solid/powder, metallic crystals
Density	7.5-7.6 g/cm³ at 25°C
Melting Point	1113-1118°C
Boiling Point	1281°C
Hardness (Mohs scale)	2.5
Refractive Index	3.91-3.921
Solubility in Water	Very low (0.00086 g/L)
Solubility Product Constant	pKsp: 27.1
The compound appears as a black solid with metallic luster in its crystalline form. It possesses a relatively high density and melting point, characteristic of many metal sulfides.

Crystal Structure

Lead(II) sulfide crystallizes in a face-centered cubic (FCC) structure, specifically the halite structure with a space group Fm3m. This crystal arrangement is similar to that of sodium chloride, with lead and sulfur atoms occupying alternating positions in the cubic lattice. Unlike many other IV-VI semiconductors, Lead(II) sulfide maintains this sodium chloride motif, which contributes to its distinctive electronic properties.
The cubic crystal structure gives Lead(II) sulfide its characteristic cubic cleavage pattern, which is often visible in natural galena samples. These structural characteristics directly influence its electronic band structure and subsequent optical and electronic behavior.

Occurrence and Production

Natural Occurrence as Galena

Lead(II) sulfide occurs naturally as the mineral galena, which is the primary ore of lead worldwide. Galena typically appears as lead-gray cubic crystals with metallic luster and perfect cubic cleavage. The mineral often contains various impurities, including silver, which sometimes makes it an important source of this precious metal as well.
Major deposits of galena are found in various locations globally, including Australia (at Broken Hill), Germany, the United States (especially in Missouri, Kansas, and Oklahoma), and the United Kingdom. The mining and processing of galena remain critical industrial activities for lead production.

Synthesis Methods

In laboratory settings, Lead(II) sulfide can be synthesized through several methods. The most common approach involves the precipitation reaction between a soluble lead(II) salt and hydrogen sulfide or a sulfide source.
More sophisticated synthetic routes have been developed for specialized applications, particularly for producing high-quality nanoparticles. Research has shown that lead(II) complexes of thiosemicarbazone can serve as single-source precursors for the synthesis of Lead(II) sulfide nanoparticles with controlled morphologies. These methods typically involve thermal decomposition of the precursor compounds in the presence of capping agents such as hexadecylamine (HDA) or oleylamine (OLA) at temperatures ranging from 190°C to 270°C.

Industrial Production

Industrial processing of Lead(II) sulfide focuses primarily on extracting lead from galena ore rather than synthesizing the compound directly. The main industrial process involves a two-step method:

• Smelting of PbS to produce lead(II) oxide and sulfur dioxide:
  2 PbS + 3 O₂ → 2 PbO + 2 SO₂

• Reduction of lead(II) oxide to metallic lead using carbon:
  PbO + C → Pb + CO
  The sulfur dioxide produced during this process is often captured and converted to sulfuric acid for industrial use, helping to reduce environmental impact. Modern production methods incorporate extensive pollution control measures to minimize the release of lead and sulfur compounds into the environment.

Applications and Uses

Semiconductor Applications

Lead(II) sulfide is a semiconductor material with a relatively narrow band gap, making it useful in various electronic applications. Its semiconductor properties have been known and utilized since the early days of semiconductor technology.
The semiconductor characteristics of Lead(II) sulfide make it suitable for use in transistors and other electronic components. Its narrow band gap, which can be tuned through nanoparticle size control, makes it particularly valuable for applications requiring specific electronic properties.
Recent research has focused on the development of Lead(II) sulfide quantum dots for use in solar cells, taking advantage of their tunable band gap and strong absorption properties. These quantum dots have shown promise for improving the efficiency of photovoltaic devices.

Photodetector and Infrared Sensing

One of the most significant applications of Lead(II) sulfide is in photodetectors, particularly for infrared radiation. PbS was one of the first materials used for electrical diodes capable of detecting electromagnetic radiation, including infrared light.
As an infrared sensor, Lead(II) sulfide functions as a direct detector of light, rather than as a thermal detector that responds to temperature changes caused by radiation. PbS detectors can operate in two modes: by measuring the photocurrent generated when photons strike the material, or by measuring the change in electrical resistance caused by the photons.
The increasing adoption of Lead(II) sulfide in infrared detectors across various industries, including defense, automotive, and security, is a key driver of market growth for this compound. These detectors are crucial components in night vision systems, motion sensors, and various scientific instruments.

Other Industrial Applications

Beyond its electronic and photodetector applications, Lead(II) sulfide serves various other industrial purposes:

• High-temperature lubricants: The compound's physical properties make it suitable for use in specialized lubricants for high-temperature applications.

• Ceramics and glazing: Lead(II) sulfide is used in glazing earthenware and in certain ceramic formulations.

• Catalysis: It serves as a catalyst in petroleum refining, particularly for the removal of mercaptans from petroleum distillates.

• Pigmentation: The black color of Lead(II) sulfide makes it useful as a pigment in specialized applications.

• Slip property modifier: In certain materials, Lead(II) sulfide is utilized as a slip property modifier.

Recent Research and Developments

Nanoparticle Research

Research on Lead(II) sulfide has increasingly focused on nanoparticles and quantum dots, which exhibit unique size-dependent properties. Lead(II) sulfide nanoparticles have been well-studied and traditionally produced by combining lead salts with various sulfide sources.
Lead(II) sulfide nanoparticles have been synthesized with various morphologies, including cubic, rod-shaped, and nearly spherical forms. The synthesis methods typically involve the use of precursor compounds and capping agents to control growth and prevent agglomeration. Research has demonstrated that factors such as reaction temperature, capping group, and precursor type significantly affect the size, shape, and optical properties of the resulting nanoparticles.
Optical studies of Lead(II) sulfide nanoparticles reveal a blue shift in their absorption band edge compared to bulk material, with energy bandgaps ranging from 2.15 to 3.11 eV depending on particle size and synthesis conditions. This tunable bandgap makes these nanoparticles particularly interesting for optoelectronic applications.
Recent research examined Lead(II) sulfide nanoparticles for potential use in solar cells, leveraging their unique optical and electronic properties. The size of Lead(II) sulfide quantum dots can vary between 2.5 to 8 nm, resulting in emission wavelengths between 900-1600 nm, which covers a significant portion of the near-infrared spectrum.

Photocatalytic Applications

Emerging research has demonstrated the photocatalytic potential of Lead(II) sulfide nanoparticles, particularly for environmental remediation applications. Studies have shown that hexadecylamine (HDA)-capped Lead(II) sulfide nanoparticles can catalyze the degradation of methylene blue dye under UV irradiation, with degradation efficiencies ranging from 28.3% to 60.0%.
The highest photocatalytic efficiency (60.0%) was observed for Lead(II) sulfide nanoparticles obtained by thermolysis of thiosemicarbazone complex at 230°C. This finding suggests potential applications in wastewater treatment and environmental cleanup processes.
The photocatalytic activity of Lead(II) sulfide nanoparticles depends on several factors, including particle size, morphology, and surface properties. Optimizing these parameters through controlled synthesis methods represents an active area of research aimed at enhancing the photocatalytic performance of these materials.

Market Aspect	Details
Estimated Market Value (2025)	~$500 million
Projected CAGR (2025-2033)	6%
Key Market Segments by Purity	82%, 90%, and 99%
Leading Regional Markets	North America, Europe
Emerging Regional Market	Asia-Pacific
Key Growth Drivers	Infrared detectors, photo-optic applications, specialized materials
Key drivers contributing to this growth include the escalating adoption in infrared detectors for various industries like defense, automotive, and security, as well as its utilization in photo-optic applications and as a slip property modifier in specialized materials.
Market restraints include fluctuations in raw material prices, environmental concerns associated with lead-based materials, and stringent regulations regarding lead usage. Nevertheless, consistent demand for high-performance materials in specialized applications, coupled with ongoing research and development efforts focused on mitigating environmental concerns, are likely to ensure sustained growth throughout the forecast period.